N-(3,4-dimethylphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• CAS No.: 618413-81-3
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C18H20N4O2S/c1-4-22-17(15-6-5-9-24-15)20-21-18(22)25-11-16(23)19-14-8-7-12(2)13(3)10-14/h5-10H,4,11H2,1-3H3,(H,19,23)
• Standard InChI Key: LXOJONBPYHRTTC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)C)C)C3=CC=CO3

Introduction

N-(3,4-Dimethylphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound with a molecular formula of C18H20N4O2S. This compound is identified by the CAS number 618413-81-3 and is also known by several synonyms, including N-(3,4-Dimethylphenyl)-2-((4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide and BAS 04037764.

Synthesis and Preparation

While specific synthesis details for N-(3,4-Dimethylphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide are not readily available, compounds with similar structures often involve multi-step reactions involving the formation of the triazole ring and subsequent attachment to the phenyl ring via a sulfur linkage. Common methods may include nucleophilic substitution reactions and condensation reactions.

Comparison with Similar Compounds

A closely related compound is N-(3,5-Dimethylphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, which differs only in the positioning of the methyl groups on the phenyl ring. This compound has a CAS number of 557069-58-6 and shares a similar molecular formula of C18H20N4O2S.

Compound	CAS Number	Methyl Group Position
N-(3,4-Dimethylphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	618413-81-3	3,4
N-(3,5-Dimethylphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	557069-58-6	3,5